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Introduction
Mectizan, with its active ingredient ivermectin, is a potent antiparasitic agent that has found a

unique and valuable application in neuroscience research. Its primary mechanism of action

involves the modulation of ion channel activity. In invertebrates, ivermectin targets glutamate-

gated chloride channels (GluCls), leading to hyperpolarization and paralysis.[1][2] While

vertebrates do not possess GluCls, ivermectin has been shown to interact with several other

ligand-gated ion channels present in mammalian neurons, albeit at different concentrations.

This property makes it a powerful tool for probing the function of specific ion channels in

neuronal cultures, enabling researchers to selectively activate or modulate neuronal activity.

These application notes provide an overview of the use of Mectizan to probe the function of

various ion channels in neuronal cultures, complete with detailed protocols and data

presentation to guide experimental design.
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Key Ion Channel Targets of Ivermectin in Neuronal
Systems
Ivermectin's utility in neuroscience stems from its ability to interact with several key ion

channels:

Glutamate-Gated Chloride Channels (GluCls): As the primary target in invertebrates, the

expression of exogenous GluCls in mammalian neurons allows for their specific and potent

silencing upon application of ivermectin.[3] This chemogenetic approach provides a

reversible method to inhibit neuronal activity. The influx of chloride ions through the activated

GluCls leads to hyperpolarization, effectively silencing the neuron.[3]

GABA-A Receptors: Ivermectin acts as a positive allosteric modulator of GABA-A receptors

in mammals.[1] It can enhance the current induced by GABA, the primary inhibitory

neurotransmitter in the central nervous system.[4] This potentiation of GABAergic signaling

can lead to a general dampening of neuronal excitability.

P2X4 Receptors: Ivermectin is a potent positive allosteric modulator of P2X4 receptors, a

subtype of ATP-gated ion channels.[5][6][7] It significantly increases the apparent affinity of

ATP for the receptor and slows the deactivation of the channel, leading to prolonged channel

opening.[6]

G-protein-gated Inwardly Rectifying Potassium (GIRK) Channels: Recent studies have

shown that ivermectin can directly activate GIRK channels in a manner that is dependent on

phosphatidylinositol-4,5-bisphosphate (PIP2) but independent of Gβγ subunits.[8] This

activation of potassium channels leads to hyperpolarization and a decrease in neuronal

excitability.

Data Presentation: Ivermectin's Effects on Various
Ion Channels
The following tables summarize the quantitative data from various studies on the effects of

ivermectin on different ion channels in neuronal and heterologous expression systems.
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Ion Channel
Target

Cell Type
Ivermectin
Concentration

Observed
Effect

Reference

Glutamate-Gated

Chloride

Channels (GluCl)

Cultured

Hippocampal

Neurons

5 nM

Activation of a

chloride current

large enough to

silence neurons.

[9]

Rodent or human

iPSC-derived

sensory neurons

20 nM

95.83% of

GluCl+ neurons

did not generate

an action

potential.

[10]

GABA-A

Receptors

Mouse

Hippocampal

Embryonic

Neurons

17.8 nM (Half-

maximal

potentiation)

Potentiation of

GABA-induced

chloride currents.

[4]

Mouse

Hippocampal

Embryonic

Neurons

0.1 µM

Enhanced

responses to 2

µM GABA to

273% within 60

seconds.

[4]

Recombinant

α1β2γ2L

GABAARs

0.1 - 30 µM

Potentiation of

GABA-gated

current and

induction of an

irreversible

current

component.

[11]

P2X4 Receptors
Heterologous

expression
~250 nM (EC50)

Increased

amplitude and

slowed

deactivation of

ATP-evoked

currents.

[6]
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GIRK Channels

Cultured

Hippocampal

Neurons

Not specified

Activation of

native GIRK

current.

[8]

Signaling Pathways and Experimental Workflows
To visually represent the mechanisms and experimental procedures, the following diagrams are

provided in DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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